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Compound of Interest

Compound Name: Acetyl tyrosine ethyl ester

Cat. No.: B556378 Get Quote

This guide provides essential safety and logistical information for the proper disposal of N-

Acetyl-L-tyrosine ethyl ester (ATEE), ensuring the safety of laboratory personnel and

compliance with environmental regulations. The toxicological properties of this substance have

not been fully investigated, warranting a cautious approach to its handling and disposal.[1]

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is critical to adhere to the following safety

measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (inspected prior to use), safety goggles or glasses, and a laboratory coat.[2]

[3][4]

Ventilation: Handle the compound in a well-ventilated area, such as a chemical fume hood,

to minimize the risk of inhalation.[1][4][5] Avoid the formation of dust.[2][3]

Incompatibilities: ATEE is incompatible with strong oxidizing agents.[1][2] Avoid mixing it with

such chemicals in waste streams.

Step-by-Step Disposal Protocol
The recommended procedure for disposing of N-Acetyl-L-tyrosine ethyl ester is to treat it as

chemical waste and arrange for its collection by a licensed professional service. Do not
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discharge the material into sewers or drains.[2][3][6][7]

Step 1: Waste Identification and Segregation

Clearly label a dedicated waste container for "N-Acetyl-L-tyrosine ethyl ester waste".

Do not mix this waste with other chemical streams, particularly incompatible materials like

strong oxidants.[1][2]

Step 2: Containerization

Use a chemically resistant, sealable container for the waste.[1][2][3] High-density

polyethylene (HDPE) or the original product container are suitable choices.

For spilled solids, carefully sweep up the material, avoiding dust generation, and place it into

the designated waste container.[1][2][3]

Ensure the container lid is securely fastened at all times, except when adding waste.[8]

Step 3: Waste Storage

Store the sealed waste container in a designated, cool, dry, and well-ventilated area.[1][2]

The storage area should be away from incompatible chemicals.

Step 4: Arrange for Professional Disposal

Contact your institution’s Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to schedule a pickup.[2][4][5][6]

Provide the contractor with a full accounting of the waste contents.

Step 5: Decontaminating Empty Containers

Empty containers that held N-Acetyl-L-tyrosine ethyl ester must be triple-rinsed with a

suitable solvent.
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The first rinsate must be collected and disposed of as hazardous chemical waste along with

the primary substance.[9]

After thorough rinsing and drying, deface or remove the original labels before disposing of

the container as regular solid waste.[9]

Regulatory and Hazard Summary
While N-Acetyl-L-tyrosine ethyl ester is not currently classified as a hazardous substance under

several major regulations, waste generators are legally responsible for making a final

hazardous waste determination based on federal, state, and local rules.[1][10]

Regulation / Standard Classification Status Citation

Regulation (EC) No 1272/2008
Not a hazardous substance or

mixture.
[2]

OSHA Hazard Communication

(2012)
Not considered hazardous. [10]

US EPA RCRA
Not listed under P-Series or U-

Series hazardous wastes.
[1]

US EPA TSCA Listed on the TSCA inventory. [1]

DOT / TDG Transport Not regulated. [10]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of N-Acetyl-

L-tyrosine ethyl ester.
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Start: Have ATEE Waste

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is this a spill cleanup?

2. Place Waste in a Labeled,
Sealable Container

3. Store Container in a Cool, Dry,
Ventilated & Designated Area

No Sweep solid carefully.
Avoid creating dust.

Yes

4. Contact EHS or Licensed
Waste Disposal Contractor

5. Provide Waste Information
for Pickup

End: Waste Disposed

Click to download full resolution via product page

Caption: Workflow for the safe disposal of N-Acetyl-L-tyrosine ethyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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